Cas no 2228930-60-5 (1-(1-ethoxyethyl)-4-hydroxycyclohexane-1-carboxylic acid)

• Product Name: 1-(1-ethoxyethyl)-4-hydroxycyclohexane-1-carboxylic acid
• CAS No: 2228930-60-5
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 5997862
• PubChem ID: 165844746
• Update Time: 2025-10-31

1-(1-ethoxyethyl)-4-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethoxyethyl)-4-hydroxycyclohexane-1-carboxylic acid
• EN300-1797366
• 2228930-60-5

• Inchi： 1S/C11H20O4/c1-3-15-8(2)11(10(13)14)6-4-9(12)5-7-11/h8-9,12H,3-7H2,1-2H3,(H,13,14)
• InChI Key： GHOKQDBYCXQGAH-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1(C(=O)O)CCC(CC1)O

Computed Properties

• Exact Mass: 216.13615911g/mol
• Monoisotopic Mass: 216.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(1-ethoxyethyl)-4-hydroxycyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(1-ethoxyethyl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2228930-60-5)

1-(1-ethoxyethyl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2228930-60-5) is a specialized organic compound with a unique structural framework that combines cyclohexane, hydroxyl, and carboxylic acid functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as an intermediate in synthesizing bioactive molecules. The presence of both hydroxy and carboxylic acid groups enhances its reactivity, making it a versatile building block for derivatives with tailored properties.

In recent years, the demand for cyclohexane-based intermediates like 1-(1-ethoxyethyl)-4-hydroxycyclohexane-1-carboxylic acid has surged, driven by advancements in drug discovery and sustainable chemistry. Researchers are particularly interested in its application for developing anti-inflammatory agents and metabolic regulators, aligning with the growing focus on precision medicine. The compound’s ethoxyethyl moiety further expands its utility in prodrug design, a hot topic in pharmaceutical formulation to improve bioavailability.

From an industrial perspective, CAS No. 2228930-60-5 is synthesized through multi-step organic reactions, often involving Grignard reagents or catalytic hydrogenation. Its purity and stability are critical for scaling up production, a challenge addressed by modern chromatographic techniques and process optimization. Environmental considerations also play a role, as industries seek greener solvents like 2-methyltetrahydrofuran (2-MeTHF) to replace traditional options.

The compound’s nomenclature, 1-(1-ethoxyethyl)-4-hydroxycyclohexane-1-carboxylic acid, reflects its IUPAC naming conventions, but users often search for related terms like "hydroxycyclohexane carboxylic acid derivatives" or "ethoxyethyl cyclohexane synthesis". These long-tail keywords highlight its relevance in academic and industrial queries, particularly in patent literature and material science databases.

Emerging trends in AI-driven drug discovery have further spotlighted this compound. Machine learning models predict its potential as a scaffold for kinase inhibitors, a class of therapeutics targeting cancer and autoimmune diseases. Such applications resonate with the broader scientific community’s interest in computational chemistry and high-throughput screening.

In summary, 1-(1-ethoxyethyl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2228930-60-5) represents a nexus of innovation in synthetic chemistry and life sciences. Its structural complexity and functional diversity make it a subject of ongoing research, while its industrial adaptability ensures its place in the future of specialty chemicals.